Cas no 13408-56-5 (Ponasterone A)

• Product Name: Ponasterone A
• CAS No: 13408-56-5
• MF: C₂₇H₄₄O₆
• MW: 464.634669303894
• CID: 178910
• PubChem ID: 115127
• Update Time: 2025-07-31

Ponasterone A Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,2,3,14,20,22-pentahydroxy-, (2b,3b,5b,22R)-
• Ponasterone A
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(2R,3R)-2,3-dihydroxy-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 25-Deoxyecdysterone
• [ "25-Deoxyecdysterone" ]
• 25-DEOXY-20-HYDROXYECDYSONE
• 2β,3β,14α,20r,22r-pentahydroxy-5β-cholest-7-en-6-one
• 2B,3B,14A,20R,22R-PENTAHYDROXY-5B-CHOLEST-7-EN-6-ONE
• (20R,22R)-2β,3β,14,20,22-Pentahydroxy-5β-cholesta-7-ene-6-one
• (20R,22R)-2β,3β,14α,20β,22α-Pentahydroxy-5β-cholesta-7-ene-6-one
• 2BETA, 3BETA, 14ALPHA, 20R,22R-PENTAHYDROXY-5BETA-CHOLEST-7-EN-6-ONE
• 25-Deoxy-20-hydroxyecdysone, 25-Deoxyecdysterone, 2β,3β,14α,20R,22R-Pentahydroxy-5β-cholest-7-en-6-one
• Ponasterone A, >=98%
• 25-Deoxycedysterone
• 2,3,14,20,22-PENTAHYDROXYCHOLEST-7-EN-6-ONE
• 84986BG3NG
• P1A
• ponasteron a
• Ponasterone A, >=65%
• 2beta,3beta,14,20,22-Pentahydroxy-5beta-cholest-7-en-6-one
• LMST01010195
• BDB
• CHEBI:28135
• CS-0017083
• (2beta,3beta,5beta,22R)-2,3,14,20,22-pentahydroxycholest-7-en-6-one
• AKOS032948506
• DTXSID0040595
• MFCD00272144
• Cholest-7-en-6-one, 2,3,14,20,22-pentahydroxy-, (2.beta.,3.beta.,5.beta.,22R)-
• 5.BETA.-CHOLEST-7-EN-6-ONE, 2.BETA.,3.BETA.,14,20,22-PENTAHYDROXY-, (22R)-
• BDBM50326776
• Q27103520
• C08835
• (22R)-2beta,3beta,14,20,22-pentahydroxy-5beta-cholest-7-en-6-one
• HB4033
• J-006482
• (2alpha,3alpha,5alpha,22R)-2,3,14,20,22-pentahydroxycholest-7-en-6-one
• PJYYBCXMCWDUAZ-JJJZTNILSA-N
• E71095
• PONASTERONE A [MI]
• PONASTERONE A; 25-DEOXYECDYSTERONE; 25-DEOXY-20-HYDROXYECDYSONE,
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-((2R,3R)-2,3-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6(10H)-one
• 2beta,3beta,14alpha,20R,22R-Pentahydroxy-5beta-cholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,14,20,22-pentahydroxy-, (2beta,3beta,5beta,22R)-
• 13408-56-5
• CHEMBL549789
• NCGC00390385-01
• SCHEMBL61749
• HY-N1534
• UNII-84986BG3NG
• 19338-77-3
• AI3-44686
• 2 beta,3 beta,14,20,22-Pentahydroxy-5 beta-cholest-7-en-6-one
• DA-77002
• 25-deoxy-20-ecdysone
• (2ss,3ss,5ss,22R)-2,3,14,20,22-Pentahydroxycholest-7-en-6-one; (22R)-2ss,3ss,14,20,22-Pentahydroxy-5ss-cholest-7-en-6-one; 25-Deoxyecdysterone
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-((2R,3R)-2,3-dihydroxy-6-methylheptan-2-yl)-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
• 5BETA-CHOLEST-7-EN-6-ONE, 2BETA,3BETA,14,20,22-PENTAHYDROXY-, (22R)-
• GLXC-10978
• (2I2,3I2,5I2,22R)-2,3,14,20,22-Pentahydroxycholest-7-en-6-one
• DTXCID8020595
• 25d20E

• Inchi： 1S/C27H44O6/c1-15(2)6-7-23(31)26(5,32)22-9-11-27(33)17-12-19(28)18-13-20(29)21(30)14-24(18,3)16(17)8-10-25(22,27)4/h12,15-16,18,20-23,29-33H,6-11,13-14H2,1-5H3/t16-,18-,20+,21-,22-,23+,24+,25+,26+,27+/m0/s1
• InChI Key： PJYYBCXMCWDUAZ-JJJZTNILSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 464.31400
• Monoisotopic Mass: 464.31378912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.9
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 259-260° (dec)
• Boiling Point: 640.5±55.0 °C at 760 mmHg
• Flash Point: 355.2±28.0 °C
• PSA: 118.22000
• LogP: 2.73910
• Solubility: Not determined
• Specific Rotation: D15 +90° (methanol)
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Ponasterone A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pentahydroxy bile acids, alcohols and derivatives